N-(1-phenylethyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-(1-phenylethyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C17H17NO3/c1-12(13-7-3-2-4-8-13)18-17(19)16-11-20-14-9-5-6-10-15(14)21-16/h2-10,12,16H,11H2,1H3,(H,18,19)
• InChI Key: YDVITOASLYPIJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

N-(1-phenylethyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as BPAP, is a synthetic compound that belongs to the class of psychoactive drugs. BPAP is a derivative of the naturally occurring compound apomorphine, which is a dopamine agonist. BPAP has been shown to have potential therapeutic applications in the treatment of various neurological disorders.

Mechanism of Action

N-(1-phenylethyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide acts as a dopamine receptor agonist, specifically targeting the D2 and D3 receptor subtypes. It has been shown to increase dopamine release in the brain, which is believed to be responsible for its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase levels of the neurotransmitter dopamine in the brain, which is believed to be responsible for its therapeutic effects. This compound has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(1-phenylethyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is that it has been shown to have a high degree of selectivity for the D2 and D3 dopamine receptor subtypes, which reduces the risk of off-target effects. However, this compound is a relatively new compound, and its safety and efficacy have not been fully established. Additionally, this compound is a synthetic compound and may be more difficult to produce on a large scale compared to naturally occurring compounds.

Future Directions

There are a number of potential future directions for research on N-(1-phenylethyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One area of interest is the development of more selective and potent dopamine receptor agonists. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of other neurological disorders, such as Huntington's disease and schizophrenia. Additionally, further research is needed to establish the safety and efficacy of this compound in humans.

Synthesis Methods

N-(1-phenylethyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide can be synthesized through a multi-step process involving the reaction of apomorphine with various reagents. One of the most commonly used methods involves the reaction of apomorphine with phenethylamine in the presence of a palladium catalyst. The resulting product is then further reacted with oxalyl chloride and dimethylformamide to yield this compound.

Scientific Research Applications

N-(1-phenylethyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been the subject of extensive scientific research due to its potential therapeutic applications. Studies have shown that this compound has neuroprotective effects and can improve cognitive function in animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.